Cas no 20734-56-9 (1,8-Naphthalenediamine,N1,N8-dimethyl-)

1,8-Naphthalenediamine,N1,N8-dimethyl- structure
20734-56-9 structure
Product Name:1,8-Naphthalenediamine,N1,N8-dimethyl-
CAS No:20734-56-9
MF:C12H14N2
MW:186.252962589264
CID:287527
PubChem ID:140748
Update Time:2025-04-19

1,8-Naphthalenediamine,N1,N8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenediamine,N1,N8-dimethyl-
    • 1,8-Bis(methylamino)naphthalene
    • 1-N,8-N-dimethylnaphthalene-1,8-diamine
    • N,N'-dimethyl-1,8-diamino naphthalene
    • 1,8-dimethylaminonaphthalene
    • 1,8-Naphthalenediamine, N,N'-dimethyl-
    • AC1L3HM6
    • AE-848
    • CTK8H5434
    • di(methylamino)naphthalene
    • N,N'-bis(methyl)-1,8-diaminonaphthalene
    • N,N'-Dimethyl-1,8-naphthalenediamine
    • N~1~,N~8~-dimethyl-1,8-naphthalenediamine
    • SureCN2514448
    • N,N'-dimethyl-1,8-diaminonaphthalene
    • N1,N8-DIMETHYLNAPHTHALENE-1,8-DIAMINE
    • N,N'-dimethyl-1,8-naphthalene diamine
    • XVOAHPOEMCETJM-UHFFFAOYSA-N
    • ND-0207
    • SCHEMBL2514448
    • AE-848/30722050
    • 20734-56-9
    • DTXSID50174806
    • Inchi: 1S/C12H14N2/c1-13-10-7-3-5-9-6-4-8-11(14-2)12(9)10/h3-8,13-14H,1-2H3
    • InChI Key: XVOAHPOEMCETJM-UHFFFAOYSA-N
    • SMILES: N(C)C1C=CC=C2C=CC=C(C2=1)NC

Computed Properties

  • Exact Mass: 186.11582
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.146
  • Boiling Point: 359°C at 760 mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.707
  • PSA: 24.06

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